Cas no 1632285-96-1 ((4-(4-Amino-6-bromoquinazolin-2-yl)piperazin-1-yl)(1H-pyrrol-2-yl)methanone)

• Product Name: (4-(4-Amino-6-bromoquinazolin-2-yl)piperazin-1-yl)(1H-pyrrol-2-yl)methanone
• CAS No: 1632285-96-1
• MF: C₁₇H₁₇BrN₆O
• MW: 401.260481595993
• CID: 3164617
• PubChem ID: 73424717
• Update Time: 2025-04-21

(4-(4-Amino-6-bromoquinazolin-2-yl)piperazin-1-yl)(1H-pyrrol-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-(4-Amino-6-bromoquinazolin-2-yl)piperazin-1-yl)(1H-pyrrol-2-yl)methanone
• DTXSID001138646
• AKOS024465102
• DS-012609
• 1632285-96-1
• [4-(4-AMINO-6-BROMO-QUINAZOLIN-2-YL)-PIPERAZIN-1-YL]-(1H-PYRROL-2-YL)-METHANONE
• [4-(4-amino-6-bromoquinazolin-2-yl)piperazin-1-yl]-(1H-pyrrol-2-yl)methanone
• 6-bromo-2-[4-(1H-pyrrole-2-carbonyl)piperazin-1-yl]quinazolin-4-amine
• Methanone, [4-(4-amino-6-bromo-2-quinazolinyl)-1-piperazinyl]-1H-pyrrol-2-yl-

• Inchi： 1S/C17H17BrN6O/c18-11-3-4-13-12(10-11)15(19)22-17(21-13)24-8-6-23(7-9-24)16(25)14-2-1-5-20-14/h1-5,10,20H,6-9H2,(H2,19,21,22)
• InChI Key： ROUSRTQBCULURJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(N)=NC(=N2)N1CCN(C(C2=CC=CN2)=O)CC1

Computed Properties

• Exact Mass: 400.06472Da
• Monoisotopic Mass: 400.06472Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 91.1Ų